1-(3-Chlorophenyl)-3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)urea
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Description
1-(3-Chlorophenyl)-3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C19H17ClN4O2 and its molecular weight is 368.82. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Ureas in Chemical Synthesis and Self-Assembly
Heterocyclic ureas, including those with similar structural motifs to the specified compound, have been investigated for their potential in chemical synthesis and self-assembly processes. For instance, research has shown that heterocyclic ureas can undergo complexation-induced unfolding to form multiply hydrogen-bonded complexes, demonstrating utility as building blocks for self-assembly. These compounds exhibit interesting folded structures in solvents like chloroform and can dimerize or form complexes through hydrogen bonding, mimicking biological processes such as peptide folding transitions (P. Corbin et al., 2001).
Anticancer and Apoptotic Activities
Phenoxypyrimidine-urea derivatives have been explored for their anticancer properties. A study demonstrated that a synthetic phenoxypyrimidine urea derivative, similar in structural features to the compound , can trigger apoptosis in human non-small cell lung cancer cells through both intrinsic and extrinsic pathways. This indicates the potential of such compounds as therapeutic agents for cancer treatment. Furthermore, the compound was found to induce cytoprotective autophagy, suggesting a complex mechanism of action against cancer cells (Hyo-Sun Gil et al., 2021).
Material Science and Optoelectronic Applications
The structural moiety of urea in conjunction with heterocyclic and aromatic systems has also been investigated in material science. Specifically, research on the electronic, optical, and nonlinear optical properties of similar compounds reveals their potential for application in optoelectronic devices. These studies highlight the significant electrooptic properties, including high polarizability and harmonic generation capabilities, which are essential for developing advanced materials for optoelectronic applications (M. Shkir et al., 2018).
Environmental Impact and Degradation Studies
Compounds with urea functionalities, especially those used as herbicides or pesticides, have been the subject of environmental studies to understand their degradation and impact on ecosystems. The degradation pathways, including microbial degradation, highlight the environmental fate of these chemicals and their potential accumulation or transformation products. These studies are crucial for assessing the safety and environmental risks associated with the use of such compounds (P. Morrica et al., 2001).
Properties
IUPAC Name |
1-(3-chlorophenyl)-3-(4,6-dimethyl-2-phenoxypyrimidin-5-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17ClN4O2/c1-12-17(24-18(25)23-15-8-6-7-14(20)11-15)13(2)22-19(21-12)26-16-9-4-3-5-10-16/h3-11H,1-2H3,(H2,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEJASWKMPHQWBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)OC2=CC=CC=C2)C)NC(=O)NC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.